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Abstract

(-)-Quinate, the anionic form of (-)-quinic acid, is a naturally occurring cyclitol and a versatile
chiral building block in the synthesis of numerous pharmaceuticals. First isolated in 1790 from
Cinchona bark, this compound is a key intermediate in the shikimate pathway for the
biosynthesis of aromatic compounds in plants and microorganisms. This technical guide
provides a comprehensive overview of the discovery, natural sources, and detailed
methodologies for the isolation and characterization of (-)-quinate. It includes quantitative data
on extraction yields, detailed experimental protocols, and spectroscopic data for compound
identification. Furthermore, this guide elucidates the role of (-)-quinate in significant signaling
pathways, including its influence on calcium-dependent mitochondrial function and its
involvement in anticancer mechanisms.

Discovery and Natural Occurrence

(-)-Quinic acid was first isolated in 1790 by the German pharmacist Friedrich Christian
Hofmann from the bark of the Cinchona tree. It is a colorless solid found in a variety of plant
sources. Notably, it is a constituent of coffee beans, contributing to their perceived acidity.
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Other significant natural sources include apples, citrus fruits, carrots, and tobacco leaves.
Within these biological systems, (-)-quinate serves as a precursor in the biosynthesis of
aromatic natural compounds through the shikimate pathway.

Experimental Protocols for Isolation and
Purification

The isolation of (-)-quinate from natural sources typically involves solvent extraction followed
by chromatographic purification. Below are detailed protocols for its extraction from citrus fruits
and a more advanced method using molecularly imprinted polymers for isolation from coffee
beans.

Isolation of (-)-Quinic Acid from Dropped Citrus Fruits

This protocol details the isolation of (-)-quinic acid using column chromatography from the ethyl
acetate fraction of a methanol extract of citrus fruits.[1]

Materials:

Dropped citrus fruits

Methanol

Ethyl acetate

Silica gel for column chromatography

Solvent systems:

o Water:Methanol (for initial fractionation)

o Butanol:Acetic acid:Water (for final purification)

Procedure:

o Extraction: A methanol extract of the citrus fruits is prepared and then fractionated with ethyl
acetate.
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« Initial Column Chromatography: The ethyl acetate fraction (8 g) is subjected to column
chromatography over silica gel (300 g). A gradient of increasing polarity with a
water:methanol solvent system is used for elution.

o Fraction Pooling: Fractions eluted with 30:70 and 20:80 water:methanol are collected. These
fractions, showing compounds with similar Rf values, are combined (3.95 Q).

e Final Column Chromatography: The combined fractions are further purified by column
chromatography on silica gel (200 g) using a butanol:acetic acid:water solvent system with
increasing polarity.

« |solation: The purified (-)-quinic acid is obtained as a white solid.

Molecularly Imprinted Solid Phase Extraction (MISPE) of
Quinic Acid from Coffee Beans

This method utilizes molecularly imprinted polymers (MIPs) for the selective extraction of quinic
acid from coffee bean extracts, offering high recovery and selectivity.[2][3]

Materials:

Coffee bean extract

Molecularly Imprinted Polymer (MIP) with 4-vinylpyridine as the functional monomer

Acetonitrile (washing solvent)

10% Acetic acid in water (elution solvent)

Solid Phase Extraction (SPE) cartridges

Procedure:

o Sample Preparation: The coffee extract is reconstituted in ethanol:water (97:3 v/v) to
concentrations of 0.25 mg/mL and 0.5 mg/mL.

o SPE Cartridge Packing: An SPE cartridge is packed with 40 mg of the MIP.
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e Loading: 2 mL of the prepared coffee extract solution is loaded onto the conditioned SPE
cartridge.

o Washing: The cartridge is washed with 2 mL of acetonitrile to remove non-specifically bound
compounds.

» Elution: The selectively bound quinic acid is eluted with 2 mL of 10% acetic acid in water.
e Analysis: The eluted fraction is analyzed by UHPLC-MS/MS for quantification of quinic acid.

Quantitative Data

The efficiency of isolation and purification is paramount. The following tables summarize key
quantitative data from the described protocols.

Table 1: Yield and Purity of (-)-Quinic Acid from Citrus Fruits

Parameter Value Reference

) ) Ethyl acetate fraction of
Starting Material [1]
methanol extract

Yield 27.84% [1]

Melting Point 160-162°C [1]

Table 2: Recovery of Quinic Acid using MISPE from Coffee Beans

Parameter Value Reference

Recovery from Aqueous

81.918 £ 3.027% [2][3]
Coffee Extract
Recovery from Spiked Mixture

82.30 £ 5.58% [2]
(QA, CA, CGA)
Reusability (up to 4th cycle) >93% [2]
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Physicochemical and Spectroscopic
Characterization

Accurate identification of the isolated (-)-quinic acid is achieved through various analytical
techniques.

Table 3: Physicochemical and Spectroscopic Data for (-)-Quinic Acid

Property/Technique Data Reference(s)
Molecular Formula C7H1206 [4]
Molecular Weight 192.17 g/mol [5]
Melting Point 160-162°C [1]
Specific Rotation [a] -43.9° [4]

12.20 (s, 1H), 5.33 (s, 1H),
4.55 (s, 3H), 3.20-3.70 (m, [1]
3H), 2.80-2.84 (m, 4H)

1H NMR (400 MHz, DMSO-ds)
3 (ppm)

13C NMR (100 MHz, DMSO-ds)  176.12, 74.89, 69.47, 67.20,

[1]
3 (ppm) 40.05, 39.84

3507, 3332 (O-H), 2929 (C-H),
FT-IRv (cm™1) [1]
1677 (C=0), 1449, 1267, 1133

Mass Spectrometry (ESI-MS)
; [M-H]~ at 191 [6]
m/z

Visualizations of Workflows and Signaling Pathways
Experimental Workflow

The following diagram illustrates the general workflow for the isolation and purification of (-)-
quinic acid from a natural plant source.
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General Workflow for (-)-Quinic Acid Isolation
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Caption: Generalized workflow for the extraction and purification of (-)-Quinic Acid.
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Signaling Pathways

(-)-Quinate is not merely a biosynthetic intermediate but also an active signaling molecule.
Recent studies have unveiled its role in modulating critical cellular pathways.

5.2.1. Role in the Shikimate Pathway

(-)-Quinate is an intermediate in the shikimate pathway, which is essential for the biosynthesis
of aromatic amino acids in plants, fungi, and bacteria.

Quinic Acid in the Shikimate Pathway
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Caption: The role of (-)-Quinic Acid as an intermediate in the Shikimate Pathway.

5.2.2. Activation of Caz*-Dependent Mitochondrial Function and Insulin Secretion
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(-)-Quinic acid has been shown to modulate intracellular calcium homeostasis, which in turn
enhances glucose-stimulated insulin secretion in pancreatic B-cells.[7]

Quinic Acid's Effect on Insulin Secretion
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Caption: Signaling cascade of (-)-Quinic Acid-induced insulin secretion.
5.2.3. Anticancer Signaling Pathway

The anticancer properties of (-)-quinic acid are attributed to its ability to induce apoptosis and
inhibit key signaling pathways that promote cancer cell proliferation and invasion.[8][9]

Anticancer Mechanism of (-)-Quinic Acid
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Caption: Inhibition of pro-cancer signaling pathways by (-)-Quinic Acid.
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Conclusion

(-)-Quinate is a readily available chiral pool compound with significant potential in drug
development, not only as a synthetic precursor but also as a bioactive molecule itself. The
methodologies for its isolation and purification are well-established, with modern techniques
like MISPE offering high efficiency and selectivity. The elucidation of its role in key signaling
pathways, such as those involved in metabolic regulation and cancer, opens new avenues for
therapeutic research. This guide provides a foundational resource for scientists and
researchers to explore the full potential of (-)-quinate in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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